N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-2-(phenylthio)acetamide

• IUPAC Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(furan-2-ylmethyl)-2-phenylsulfanylacetamide
• InChI: InChI=1S/C22H20N2O4S2/c1-26-17-10-11-18(27-2)21-20(17)23-22(30-21)24(13-15-7-6-12-28-15)19(25)14-29-16-8-4-3-5-9-16/h3-12H,13-14H2,1-2H3
• InChI Key: YNSIDLIVLKXWGE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)SC(=N2)N(CC3=CC=CO3)C(=O)CSC4=CC=CC=C4
• Molecular Formula: C22H20N2O4S2
• Molecular Weight: 440.5 g/mol

Description

N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-2-(phenylthio)acetamide is a useful research compound. Its molecular formula is C22H20N2O4S2 and its molecular weight is 440.53. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

A study by Yurttaş, Tay, and Demirayak (2015) synthesized derivatives of N-[4-(benzothiazole-2-yl)phenyl]acetamide, incorporating different heterocyclic ring systems, including structures related to the compound of interest. These derivatives were evaluated for their antitumor activity against a wide range of human tumor cell lines. The findings suggest potential antitumor applications of compounds with similar structural features, highlighting the importance of the benzothiazole group in anticancer activity (Yurttaş, Tay, & Demirayak, 2015).

Anticonvulsant Activities

Another study focused on alpha-heterocyclic alpha-acetamido-N-benzylacetamide derivatives, which share a similar structural motif with the compound . The research demonstrated that certain derivatives provide excellent protection against seizures in mice, pointing towards potential anticonvulsant applications for compounds within this chemical family (Kohn et al., 1993).

Herbicidal and Fungicidal Activities

Research by Hu Jingqian et al. (2016) synthesized and evaluated the biological activity of a compound containing the furan-2-yl and benzothiazol-2-yl groups. The study found moderate herbicidal and fungicidal activities, suggesting the potential use of related compounds in agricultural applications (Hu Jingqian et al., 2016).

Antimalarial and COVID-19 Potential

Fahim and Ismael (2021) investigated the reactivity of sulfonamide derivatives for potential antimalarial activity and explored their utility against COVID-19 through computational calculations and molecular docking studies. This study indicates the broad spectrum of biological activities that similar compounds may exhibit, including potential antiviral properties (Fahim & Ismael, 2021).

Urease Inhibition

A study by Gull et al. (2016) synthesized N-(6-arylbenzo[d]thiazol-2-yl)acetamides and tested them for various biological activities. These compounds displayed significant activity for urease inhibition, suggesting potential applications in the treatment of diseases related to urease activity, such as certain types of ulcers (Gull et al., 2016).